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An In-Depth Technical Guide to the Physicochemical Properties of 2-(Pentyloxy)naphthalene

Introduction

2-(Pentyloxy)naphthalene, a derivative of naphthalene, is an organic compound with
applications in various industries. It is characterized by a pentyloxy group attached to the
second position of the naphthalene ring structure. This compound serves as an intermediate in
the synthesis of other organic molecules and is utilized in the manufacturing of dyes, pigments,
fragrances, and flavorings due to its aromatic nature.[1] Its relative stability and non-reactive
properties make it a versatile component in chemical production.[1] This guide provides a
comprehensive overview of the key physicochemical properties of 2-(Pentyloxy)naphthalene,
along with the experimental methodologies used for their determination.

Physicochemical Properties

The fundamental physical and chemical characteristics of 2-(Pentyloxy)naphthalene are
summarized in the table below. These properties are crucial for understanding its behavior in
various chemical and biological systems, and for guiding its application in research and
development.
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Property Value Source
Molecular Formula C15H180 [2]
Molecular Weight 214.30 g/mol [2]
Boiling Point 335°C at 760 mmHg [1]
Density 1.003 g/cm3 [1]
Refractive Index 1.562 [1]
Flash Point 130.5°C [1]
Vapor Pressure 0.00024 mmHg at 25°C [1]
LogP (XLogP3) 5.3 [2]

Experimental Protocols

The determination of the physicochemical properties of organic compounds like 2-
(Pentyloxy)naphthalene involves standardized experimental procedures. These protocols are
essential for ensuring the accuracy and reproducibility of the data.

Melting Point Determination

The melting point is a critical indicator of a substance's purity.

o Apparatus: A melting point apparatus, such as a Vernier melt station or a similar device, is
used.[3]

e Procedure:

[e]

A small, dry sample of the crystalline solid is packed into a capillary tube.

o

The capillary tube is placed in the heating block of the melting point apparatus.

o

The sample is heated at a controlled rate.

[¢]

The temperature at which the substance begins to melt and the temperature at which it
completely liquefies are recorded as the melting point range.[3]
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Boiling Point Determination

The boiling point is determined using a simple distillation method.

e Apparatus: A simple distillation setup is assembled, which includes a round-bottom flask, a
heating mantle, a condenser, a thermometer, and a collection flask.[3]

e Procedure:

o

The liquid sample is placed in the round-bottom flask.

o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to
measure the temperature of the vapor.[3]

o The liquid is heated, and as it boils, the vapor rises and enters the condenser.

o The temperature at which the vapor temperature stabilizes during condensation is
recorded as the boiling point.[3]

Solubility Determination

Solubility tests are performed to understand the compound's behavior in various solvents,
which provides insights into its polarity.

o Apparatus: Test tubes, vortex mixer, and a selection of solvents with varying polarities (e.qg.,
water, ethanol, hexane).

e Procedure:

o A small, measured amount of 2-(Pentyloxy)naphthalene is added to a test tube
containing a specific volume of a solvent.

o The mixture is agitated vigorously using a vortex mixer to facilitate dissolution.

o The mixture is observed to determine if the compound has dissolved completely, partially,
or not at all.
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o This process is repeated with a range of solvents to create a solubility profile. The principle
of "like dissolves like" is applied, where polar solutes tend to dissolve in polar solvents and

non-polar solutes in non-polar solvents.[4]

Logical Workflow for Synthesis and
Characterization

The synthesis of naphthalene derivatives often follows established organic chemistry reactions.
The following diagram illustrates a general logical workflow for the synthesis and subsequent
characterization of a compound like 2-(Pentyloxy)naphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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